methyl 3-(N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)sulfamoyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-(2-imidazo[1,2-b]pyrazol-1-ylethylsulfamoyl)thiophene-2-carboxylate
• InChI: InChI=1S/C13H14N4O4S2/c1-21-13(18)12-10(3-9-22-12)23(19,20)15-5-6-16-7-8-17-11(16)2-4-14-17/h2-4,7-9,15H,5-6H2,1H3
• InChI Key: OMKKWBGFUOMFDZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)S(=O)(=O)NCCN2C=CN3C2=CC=N3
• Molecular Formula: C13H14N4O4S2
• Molecular Weight: 354.4 g/mol

Description

“Methyl 3-(N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)sulfamoyl)thiophene-2-carboxylate” is a complex organic compound. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Scientific Research Applications

Catalyst in Synthesis Reactions

Methyl 3-(N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)sulfamoyl)thiophene-2-carboxylate has been utilized in various synthesis reactions. For instance, 3-Methyl-1-sulfonic acid imidazolium hydrogen sulfate, a compound with a related structure, has been used as an efficient catalyst in the synthesis of ethyl-4-aryl/heteryl-hexahydro-trimehtyl-5-oxoquinoline-3-carboxylates through a one-pot condensation process. This method is notable for its simplicity, cleanliness, and high yield over a short reaction time, demonstrating the compound's potential as a catalyst in organic synthesis (Khaligh, 2014).

Synthesis of Heterocyclic Compounds

Compounds related to this compound have been used in the synthesis of various heterocyclic compounds. For example, synthesis of novel heterocyclic compounds containing a sulfonamido moiety suitable for use as antibacterial agents has been achieved using related precursor compounds. These synthesized compounds have shown potential in the field of antibacterial research (Azab, Youssef, & El-Bordany, 2013).

Synthesis of Benzimidazoles

Additionally, ionic liquid-based compounds, similar in structure, have been employed to catalyze the synthesis of benzimidazole derivatives. These reactions have been efficiently performed at room temperature, offering a green approach to the synthesis of these compounds (Khazaei et al., 2011).

Transesterification and Acylation Reactions

In the realm of transesterification and acylation reactions, N-heterocyclic carbenes, including imidazol-2-ylidenes which bear resemblance in structure, have shown to be effective catalysts. These catalysts have enabled efficient formation of esters from various alcohols and esters, demonstrating their utility in synthetic organic chemistry (Grasa, Gueveli, Singh, & Nolan, 2003).

Mechanism of Action

Target of Action

It’s known that imidazole-containing compounds, which this compound is a part of, have a broad range of biological properties and can interact with various biological targets .

Mode of Action

Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities

Biochemical Pathways

Given the broad range of activities of imidazole derivatives, it can be inferred that multiple biochemical pathways could potentially be affected

Pharmacokinetics

Imidazole derivatives are generally known to be highly soluble in water and other polar solvents , which could potentially influence their absorption and distribution

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities , suggesting that this compound could potentially have diverse molecular and cellular effects

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. Given the wide range of activities associated with imidazole derivatives, it could be of interest in the development of new drugs or other chemical products.